Cas no 1705420-68-3 (5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1,2-dihydropyridin-2-one)

• Product Name: 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1,2-dihydropyridin-2-one
• CAS No: 1705420-68-3
• MF: C₁₈H₁₉FN₂O₂
• MW: 314.354068040848
• CID: 5366243
• Update Time: 2025-06-12

5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-pyridin-2-one
• 2(1H)-Pyridinone, 5-[[3-(4-fluorophenyl)hexahydro-1H-azepin-1-yl]carbonyl]-
• 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C18H19FN2O2/c19-16-7-4-13(5-8-16)15-3-1-2-10-21(12-15)18(23)14-6-9-17(22)20-11-14/h4-9,11,15H,1-3,10,12H2,(H,20,22)
• InChI Key： IUMRZYYOTREWBY-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(N2CCCCC(C3=CC=C(F)C=C3)C2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1,2-dihydropyridin-2-one

Comprehensive Analysis of 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1,2-dihydropyridin-2-one (CAS No. 1705420-68-3)

The compound 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1,2-dihydropyridin-2-one (CAS No. 1705420-68-3) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a fluorophenyl moiety and a dihydropyridinone core, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in contemporary pharmaceutical research.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1,2-dihydropyridin-2-one compound aligns with this trend, as its modular structure allows for fine-tuning to enhance bioavailability and target specificity. This adaptability is crucial for addressing challenges like drug resistance and off-target effects, which are frequently searched topics in AI-driven drug development platforms.

From a synthetic chemistry perspective, the incorporation of a fluorine atom in the 4-fluorophenyl group is a strategic choice. Fluorination is a widely adopted tactic in modern drug design, as it can improve metabolic stability and binding affinity. This aligns with the growing interest in fluorinated pharmaceuticals, a keyword often queried in academic and industrial databases. The azepane ring further contributes to the compound's conformational flexibility, a feature highly valued in CNS (central nervous system) drug development.

The dihydropyridin-2-one scaffold is another critical component of this molecule. This heterocycle is prevalent in many FDA-approved drugs, particularly those targeting inflammatory pathways and neurodegenerative diseases. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, the potential application of CAS No. 1705420-68-3 in neurotherapeutics is a subject of active investigation. Searches for neuroprotective agents and blood-brain barrier penetrants have spiked in recent years, further highlighting the relevance of this compound.

Another area where 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1,2-dihydropyridin-2-one shows promise is in cancer research. The molecule's ability to potentially interfere with cell proliferation pathways has drawn comparisons to established tyrosine kinase inhibitors. With cancer immunotherapy and targeted therapy dominating search trends in oncology, this compound's mechanism of action is being meticulously studied to explore its anti-tumor efficacy.

In summary, CAS No. 1705420-68-3 represents a multifaceted compound with broad applicability in drug discovery and biomedical research. Its structural features, including the fluorophenyl and dihydropyridinone groups, position it as a valuable tool for addressing some of the most pressing challenges in modern medicine. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative drug design.